Unii-usi577N9VE
Unii-usi577N9VE
AG-1859 is an HIV protease inhibitor potentially for the treatment of HIV infection.
Brand Name:
Vulcanchem
CAS No.:
478410-84-3
VCID:
VC0517478
InChI:
InChI=1S/C27H33N3O5S/c1-5-14-28-25(34)23-27(3,4)36-16-30(23)26(35)22(32)20(15-18-10-7-6-8-11-18)29-24(33)19-12-9-13-21(31)17(19)2/h5-13,20,22-23,31-32H,1,14-16H2,2-4H3,(H,28,34)(H,29,33)/t20-,22-,23+/m0/s1
SMILES:
CC1=C(C=CC=C1O)C(=O)NC(CC2=CC=CC=C2)C(C(=O)N3CSC(C3C(=O)NCC=C)(C)C)O
Molecular Formula:
C27H33N3O5S
Molecular Weight:
511.6 g/mol
Unii-usi577N9VE
CAS No.: 478410-84-3
Cat. No.: VC0517478
Molecular Formula: C27H33N3O5S
Molecular Weight: 511.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AG-1859 is an HIV protease inhibitor potentially for the treatment of HIV infection. |
|---|---|
| CAS No. | 478410-84-3 |
| Molecular Formula | C27H33N3O5S |
| Molecular Weight | 511.6 g/mol |
| IUPAC Name | (4R)-3-[(2S,3S)-2-hydroxy-3-[(3-hydroxy-2-methylbenzoyl)amino]-4-phenylbutanoyl]-5,5-dimethyl-N-prop-2-enyl-1,3-thiazolidine-4-carboxamide |
| Standard InChI | InChI=1S/C27H33N3O5S/c1-5-14-28-25(34)23-27(3,4)36-16-30(23)26(35)22(32)20(15-18-10-7-6-8-11-18)29-24(33)19-12-9-13-21(31)17(19)2/h5-13,20,22-23,31-32H,1,14-16H2,2-4H3,(H,28,34)(H,29,33)/t20-,22-,23+/m0/s1 |
| Standard InChI Key | LXRNKYYBEZMYNM-ACIOBRDBSA-N |
| Isomeric SMILES | CC1=C(C=CC=C1O)C(=O)N[C@@H](CC2=CC=CC=C2)[C@@H](C(=O)N3CSC([C@H]3C(=O)NCC=C)(C)C)O |
| SMILES | CC1=C(C=CC=C1O)C(=O)NC(CC2=CC=CC=C2)C(C(=O)N3CSC(C3C(=O)NCC=C)(C)C)O |
| Canonical SMILES | CC1=C(C=CC=C1O)C(=O)NC(CC2=CC=CC=C2)C(C(=O)N3CSC(C3C(=O)NCC=C)(C)C)O |
| Appearance | Solid powder |
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